4-Methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzoate
4-Methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzoate
Brand Name:
Vulcanchem
CAS No.:
131425-65-5
VCID:
VC0472944
InChI:
InChI=1S/C17H11ClO4/c1-10-8-16(19)22-15-9-13(6-7-14(10)15)21-17(20)11-2-4-12(18)5-3-11/h2-9H,1H3
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C17H11ClO4
Molecular Weight:
314.7g/mol
4-Methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzoate
CAS No.: 131425-65-5
Main Products
VCID: VC0472944
Molecular Formula: C17H11ClO4
Molecular Weight: 314.7g/mol
| CAS No. | 131425-65-5 |
|---|---|
| Product Name | 4-Methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzoate |
| Molecular Formula | C17H11ClO4 |
| Molecular Weight | 314.7g/mol |
| IUPAC Name | (4-methyl-2-oxochromen-7-yl) 4-chlorobenzoate |
| Standard InChI | InChI=1S/C17H11ClO4/c1-10-8-16(19)22-15-9-13(6-7-14(10)15)21-17(20)11-2-4-12(18)5-3-11/h2-9H,1H3 |
| Standard InChIKey | HLFUNXKHPYLLSF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)Cl |
| PubChem Compound | 802465 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume